1-(1-(Thiazol-2-yl)ethyl)piperidin-4-ol
Overview
Description
1-(1-(Thiazol-2-yl)ethyl)piperidin-4-ol is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is also known as TEP or Thiazolepiperidinol and is a member of the piperidine family of compounds. TEP has been found to have unique properties that make it an interesting compound for research purposes.
Mechanism of Action
The mechanism of action of TEP is not fully understood, but it is believed to involve the modulation of dopamine release in the brain. TEP has been found to bind to the dopamine transporter, which is responsible for the reuptake of dopamine from the synaptic cleft. By binding to the transporter, TEP inhibits the reuptake of dopamine, leading to an increase in its concentration in the synaptic cleft.
Biochemical and Physiological Effects:
TEP has been found to have a number of biochemical and physiological effects. In addition to its effects on dopamine release, TEP has also been found to modulate the activity of other neurotransmitters, including serotonin and norepinephrine. TEP has also been found to have antioxidant properties, which may be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
One of the advantages of using TEP in lab experiments is its ability to enhance dopamine release. This property makes TEP a useful tool for studying the role of dopamine in various physiological and behavioral processes. However, one of the limitations of using TEP is its relatively low potency compared to other dopamine modulators, which may limit its usefulness in certain experiments.
Future Directions
There are several future directions for research on TEP. One area of interest is in the development of new drugs based on the structure of TEP. TEP has been found to have unique properties that may be useful in the development of new drugs for the treatment of various neurological and psychiatric disorders. Another area of interest is in the study of the long-term effects of TEP on the brain, particularly with regard to its effects on dopamine release and other neurotransmitters. Finally, further research is needed to fully understand the mechanism of action of TEP and its potential applications in various areas of scientific research.
Scientific Research Applications
TEP has been found to have potential applications in various areas of scientific research. One of the primary areas of interest is in the field of neuroscience, where TEP has been found to have a significant effect on the central nervous system. TEP has been shown to enhance the release of dopamine, a neurotransmitter that is involved in reward and motivation, and has also been found to have anxiolytic properties.
properties
IUPAC Name |
1-[1-(1,3-thiazol-2-yl)ethyl]piperidin-4-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2OS/c1-8(10-11-4-7-14-10)12-5-2-9(13)3-6-12/h4,7-9,13H,2-3,5-6H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GAMJMTZMPWCUPC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=NC=CS1)N2CCC(CC2)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1-(Thiazol-2-yl)ethyl)piperidin-4-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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